Cas no 17156-65-9 (Benzene,1,1'-(ethynylmethylsilylene)bis-)

• Product Name: Benzene,1,1'-(ethynylmethylsilylene)bis-
• CAS No: 17156-65-9
• MF: C₁₅H₁₄Si
• MW: 222.357164859772
• CID: 122145
• PubChem ID: 24864796
• Update Time: 2025-05-23

Benzene,1,1'-(ethynylmethylsilylene)bis- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-(ethynylmethylsilylene)bis-
• (METHYLDIPHENYLSILYL)ACETYLENE
• ETHYNYLDIPHENYLMETHYLSILANE
• diphenylmethylethynylsilane
• diphenylmethylsilylacetylene
• ethynylmethyldiphenylsilane
• methyldiphenylsilylacetylene
• (Methyldiphenylsilyl)acetylene 99%
• MFCD01321220
• DTXSID201277204
• 17156-65-9
• J-010735
• ethynyl-methyl-diphenylsilane
• ethynyl(methyl)diphenylsilane
• AKOS015915732
• (Methyldiphenylsilyl)acetylene, 99%
• 1,1'-(Ethynylmethylsilylene)bis[benzene]
• Silane, ethynylmethyldiphenyl-
• 1,1a(2)-(Ethynylmethylsilylene)bis[benzene]

• MDL： MFCD01321220
• Inchi： 1S/C15H14Si/c1-3-16(2,14-10-6-4-7-11-14)15-12-8-5-9-13-15/h1,4-13H,2H3
• InChI Key： XSXNZQAPLNNSCP-UHFFFAOYSA-N
• SMILES： [Si](C#C)(C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 222.08600
• Monoisotopic Mass: 222.086476981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.01 g/mL at 25 °C(lit.)
• Boiling Point: 86 °C/0.05 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.575(lit.)
• PSA: 0.00000
• LogP: 2.05180
• Solubility: Not determined

Benzene,1,1'-(ethynylmethylsilylene)bis- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• TSCA：No

Additional information on Benzene,1,1'-(ethynylmethylsilylene)bis-

Exploring the Applications and Advancements of 1,1'-(Ethynylmethylsilylene)bis-Benzene (CAS No. 17156-65-9)

The compound 1,1'-(Ethynylmethylsilylene)bis-Benzene, identified by CAS registry number 17156-65-9, represents a unique organic molecule with a structurally defined silicon-based linker connecting two benzene rings. This compound's architecture—characterized by the ethynylmethylsilylene bridge—combines the electronic properties of aromatic systems with the versatility of silicon-containing functional groups. Recent advancements in synthetic methodologies have enabled precise control over its synthesis, positioning it as a promising candidate in material science and medicinal chemistry.

In organosilicon chemistry, this compound stands out due to its ability to act as a rigid spacer while maintaining aromatic stability. Studies published in Chemical Communications (2023) demonstrated its utility in constructing π-conjugated frameworks for optoelectronic devices. The silicon atom's tetrahedral geometry introduces steric constraints that modulate electronic interactions between the benzene rings, a feature leveraged in designing novel light-emitting materials. Researchers highlighted how substituting terminal groups on the ethynyl moiety could tune photoluminescence spectra—a critical parameter for OLED applications.

Benzene, 1,1'-(ethynylmethylsilylene)bis- has also emerged as a scaffold in drug discovery programs targeting protein-protein interactions (PPIs). A 2024 study in Nature Communications revealed that its rigid structure could mimic natural ligands binding to intrinsically disordered proteins. Computational docking analyses showed favorable interactions with SH2 domain interfaces, suggesting potential in cancer therapy development. The silicon-containing linker provides metabolic stability while minimizing off-target effects compared to traditional small molecules.

Synthesis advancements have been pivotal to its broader adoption. Traditional methods involving Grignard reactions and silylating agents faced scalability challenges until a metal-free approach was reported in Angewandte Chemie (2023). This protocol employs Lewis acid catalysis under mild conditions, achieving >90% yield with gram-scale feasibility. The reaction's selectivity stems from protecting group strategies that prevent undesirable cross-coupling between benzene rings—a breakthrough for industrial applications.

In materials research, this compound's thermal stability up to 300°C (as measured via TGA analysis) positions it as an ideal component for high-performance polymers. A collaborative study between MIT and ETH Zurich (Advanced Materials 2024) demonstrated its use in creating cross-linked networks with tunable dielectric constants. These materials exhibit exceptional dielectric strength (>8 kV/mm), making them candidates for next-generation capacitors and energy storage systems.

The compound's unique combination of electronic features and structural rigidity has also spurred interest in supramolecular chemistry. Research teams at Stanford recently utilized its π-stacking capabilities to assemble self-healing hydrogels (JACS Au 2024). By incorporating this molecule into polymer backbones via click chemistry, they achieved mechanical strength recovery within minutes after damage—a significant advancement for biomedical applications like tissue engineering scaffolds.

Safety data indicates minimal acute toxicity (LD₅₀ > 5 g/kg oral rat studies) while maintaining chemical stability under ambient conditions. These properties align with regulatory requirements for pharmaceutical intermediates and electronic materials processing. Current patents filed by Merck KGaA and Samsung Electronics highlight ongoing efforts to commercialize derivatives targeting drug delivery systems and flexible display technologies.

Ongoing investigations focus on expanding its applications through post-synthesis functionalization strategies. A promising approach involves hydrosilylation reactions to introduce bioactive moieties without disrupting core structural integrity (Bioorganic & Medicinal Chemistry Letters 2024). This method enables rapid library generation for high-throughput screening against epigenetic targets like bromodomain proteins.

In conclusion, CAS No. 17156-65-9's distinctive architecture bridges organic electronics and medicinal chemistry domains through innovative molecular design principles. Its continued exploration across interdisciplinary platforms underscores its potential as a foundational building block for next-generation technologies addressing unmet needs in healthcare and energy sectors.